Cas no 2138277-15-1 (9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde)
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde
- 2138277-15-1
- EN300-1128971
-
- Inchi: 1S/C11H13NO2/c1-8-4-9(7-13)5-10-6-12-2-3-14-11(8)10/h4-5,7,12H,2-3,6H2,1H3
- InChI Key: BISLOAIHFBSTDM-UHFFFAOYSA-N
- SMILES: O1CCNCC2C=C(C=O)C=C(C)C1=2
Computed Properties
- Exact Mass: 191.094628657g/mol
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.3Ų
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1128971-0.05g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 0.05g |
$1272.0 | 2023-10-26 | |
| Enamine | EN300-1128971-0.1g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 0.1g |
$1332.0 | 2023-10-26 | |
| Enamine | EN300-1128971-0.25g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 0.25g |
$1393.0 | 2023-10-26 | |
| Enamine | EN300-1128971-0.5g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 0.5g |
$1453.0 | 2023-10-26 | |
| Enamine | EN300-1128971-1.0g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 1g |
$1515.0 | 2023-05-24 | ||
| Enamine | EN300-1128971-2.5g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 2.5g |
$2969.0 | 2023-10-26 | |
| Enamine | EN300-1128971-5.0g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 5g |
$4391.0 | 2023-05-24 | ||
| Enamine | EN300-1128971-10.0g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 10g |
$6512.0 | 2023-05-24 | ||
| Enamine | EN300-1128971-1g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 1g |
$1515.0 | 2023-10-26 | |
| Enamine | EN300-1128971-5g |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde |
2138277-15-1 | 95% | 5g |
$4391.0 | 2023-10-26 |
9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde
9-Methyl-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-7-Carbaldehyde: A Comprehensive Overview
9-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde (CAS No. 2138277-15-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing one oxygen and one nitrogen atom. The presence of the methyl group at the 9-position and the aldehyde group at the 7-position introduces unique chemical properties that make this compound a valuable subject for research and development.
The structure of 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde is characterized by its partially saturated benzoxazepine ring system. The tetrahydro designation indicates that four of the seven atoms in the ring are saturated with hydrogen atoms, contributing to its stability and reactivity. The aldehyde group at the 7-position plays a crucial role in its chemical behavior, making it a potential candidate for various reactions such as condensation and oxidation processes.
Recent studies have highlighted the potential of benzoxazepines in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in neurodegenerative diseases. The 9-methyl substitution in this compound has been shown to enhance its bioavailability and selectivity when tested in vitro models. Furthermore, the aldehyde group provides a site for functionalization, enabling the synthesis of derivatives with improved pharmacokinetic profiles.
In terms of synthesis, 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde can be prepared through a variety of methods. One common approach involves the cyclization of appropriately substituted amino alcohols under acidic or basic conditions. The methyl group at position 9 can be introduced via alkylation or acylation reactions prior to cyclization. The aldehyde group is typically introduced through oxidation of an alcohol or by direct alkylation followed by oxidation.
The chemical stability of 9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde has been evaluated under various conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes degradation in strong basic environments due to nucleophilic attack on the aldehyde group. This information is critical for its storage and handling in research settings.
From an applications perspective, benzoxazepines like this compound have found uses in materials science as well. Their unique electronic properties make them candidates for applications in organic electronics and optoelectronics. Recent advancements in thin-film transistor technology have utilized derivatives of benzoxazepines as semiconducting materials due to their high charge carrier mobility.
In conclusion, 9-methyl-2,3,4,5-tetrahydro-1
2138277-15-1 (9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)